Cas no 527-72-0 (Thiophene-2-carboxylic acid)

Thiophene-2-carboxylic acid structure
Thiophene-2-carboxylic acid structure
Product name:Thiophene-2-carboxylic acid
CAS No:527-72-0
MF:C5H4O2S
MW:128.149060249329
MDL:MFCD00005437
CID:38026
PubChem ID:24900123

Thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • Thiophene-2-carboxylic acid
    • 2-Thenoic acid
    • 2-Thiophenecaroxylic Acid
    • 2-Thiophenecarboxylic acid
    • 2-Thiophenic Acid
    • Thiophenecarboxylicacid
    • NSC-2188
    • UNII-3FD00JX53J
    • DTXSID2060177
    • T0218
    • BCP15028
    • 2-thiophene carboxylic acid
    • F2191-0071
    • thiophencarboxylic acid
    • 2-Thiophenecarboxylicacid
    • thiolcarboxylic acid
    • Thiophene Carboxylic Acid
    • Thiophene-2-carbixylic acid
    • D70571
    • thiopene-2-carboxylic acid
    • BS-3764
    • A829248
    • thienyl carboxylic acid
    • C5H4O2S
    • 5-18-06-00158 (Beilstein Handbook Reference)
    • NCGC00188253-01
    • D08568
    • Q2823319
    • SY001476
    • 2-thiophene-carboxylic acid
    • EN300-16724
    • Rhinotrophyl (TN)
    • 2-Thiophenecarboxylic acid, ReagentPlus(R), 99%
    • BRN 0110150
    • 2-Thiophenecarboxylic acid, Vetec(TM) reagent grade, 98%
    • 2-Carboxythiophene
    • 2hdq
    • CS-W020070
    • NCIOpen2_000991
    • Tenoic acid
    • NS00032580
    • AKOS000119344
    • EINECS 208-423-4
    • THIOPHENECARBOXYLIC ACID
    • BIDD:GT0592
    • NSC 2188
    • CHEMBL1222314
    • thiophen-2-carboxylic acid
    • SCHEMBL83000
    • W-105797
    • AC-4922
    • Tenoic acid (DCF)
    • thienoic acid
    • Thiophene-2-carboxylicAcid
    • 527-72-0
    • NSC2188
    • BDBM50324678
    • AM20100294
    • alpha-Thiophenecarboxylic acid
    • MFCD00005437
    • .alpha.-Thiophenecarboxylic acid
    • BP-20572
    • 2-thienoic acid
    • FT-0632301
    • Thenoic acid
    • THENOIC ACID [WHO-DD]
    • 2-THIOPHENECARBOXYLIC ACID [MI]
    • AI3-16118
    • 2-TCA
    • 2-Thienylcarboxylic acid
    • 3FD00JX53J
    • CHEBI:71241
    • bmse000848
    • STK362877
    • 2-Thiophenecarboxylic Acid; 2-Carboxythiophene; 2-Thiophenic Acid; NSC 2188; alpha-Thiophenecarboxylic Acid
    • DB-000869
    • Thiophene-2-carboxylic acid; 2-Thenoic acid
    • MDL： MFCD00005437
    • Inchi： 1S/C5H4O2S/c6-5(7)4-2-1-3-8-4/h1-3H,(H,6,7)
    • InChI Key： QERYCTSHXKAMIS-UHFFFAOYSA-N
    • SMILES： O=C(C1=CC=CS1)O
    • BRN： 110150

Computed Properties

  • Exact Mass: 127.99300
  • Monoisotopic Mass: 127.9932
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3
  • XLogP3: 1.6
  • Surface Charge: 0

Experimental Properties

  • Color/Form: Colorless needle crystal
  • Density: 1.420(lit.)
  • Melting Point: 125-127 °C (lit.)
  • Boiling Point: 260 °C(lit.)
  • Flash Point: 259-261℃
  • Refractive Index: 1.5160 (estimate)
  • Water Partition Coefficient: 80 g/L (20 ºC)
  • PSA: 65.54000
  • LogP: 1.44630
  • Solubility: Soluble in hot water, ethanol, ether, slightly soluble in chloroform
  • Merck: 9354
  • pka: 3.49(at 25℃)

Thiophene-2-carboxylic acid Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H315,H319,H335
  • Warning Statement： P261,P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36-S37/39
  • RTECS：XM8330200
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38
  • TSCA：Yes
  • Storage Condition：Store at room temperature
  • Safety Term：S26;S37/39

Thiophene-2-carboxylic acid Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Thiophene-2-carboxylic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB119068-500 g
Thiophene-2-carboxylic acid, 99%; .
 527-72-0 99%
500g
 €216.00 2023-05-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
T0218-25g
Thiophene-2-carboxylic acid
 527-72-0 98.0%(T)
25g
 ￥420.0 2022-06-10
TRC
T343505-100g
2-Thenoic Acid
 527-72-0
100g
 $ 230.00 2023-09-05
Chemenu
CM200063-500g
Thiophene-2-carboxylic acid
 527-72-0 98%
500g
 $112 2021-08-05
Oakwood
003042-500g
2-Thiophenecarboxylic acid
 527-72-0 97%
500g
 $98.00 2024-07-19
eNovation Chemicals LLC
K07459-100g
2-Thiophenecarboxylic acid
 527-72-0 97%
100g
 $200 2024-06-05
Enamine
EN300-16724-2.5g
thiophene-2-carboxylic acid
 527-72-0 97%
2.5g
 $27.0 2023-07-09
Enamine
EN300-16724-5.0g
thiophene-2-carboxylic acid
 527-72-0 97%
5.0g
 $29.0 2023-07-09
Enamine
EN300-16724-50.0g
thiophene-2-carboxylic acid
 527-72-0 97%
50.0g
 $50.0 2023-07-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1034722-500g
2-Thiophenecarboxylic acid
 527-72-0 98%
500g
 ￥226.00 2024-05-10

Thiophene-2-carboxylic acid Production Method

Production Method 1

42839-54-3 42839-54-3
527-72-0 527-72-0
79-84-5 79-84-5
6339-87-3 6339-87-3
5813-89-8 5813-89-8
Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Butyl ether ,  Water ;  30 min, 40 °C
Reference
Three step, one-pot process to prepare thiophene-2-carbonyl chloride (TCC), a key raw material in the manufacture of tioxazafen (Nemastrike)
Walker, Daniel P.; et al, Tetrahedron Letters, 2019, 60(12), 834-838

Production Method 2

1189-71-5 1189-71-5
527-72-0 527-72-0
79-84-5 79-84-5
6339-87-3 6339-87-3
5813-89-8 5813-89-8
Reaction Conditions
1.1 Solvents: Butyl ether ;  2 h, 50 °C
2.1 Reagents: Sulfuric acid Solvents: Butyl ether ,  Water ;  30 min, 40 °C
Reference
Three step, one-pot process to prepare thiophene-2-carbonyl chloride (TCC), a key raw material in the manufacture of tioxazafen (Nemastrike)
Walker, Daniel P.; et al, Tetrahedron Letters, 2019, 60(12), 834-838

Thiophene-2-carboxylic acid Raw materials

Thiophene-2-carboxylic acid Preparation Products

Thiophene-2-carboxylic acid Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:527-72-0)噻吩-2-羧酸
Order Number:LE2469238
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:39
Price ($):discuss personally
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:527-72-0)2-Thiophenecarboxylicacid
Order Number:LE15315
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:12
Price ($):discuss personally

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